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Compound of Interest

Compound Name: 2-Mercapto-5-nitrobenzimidazole

Cat. No.: B1230712 Get Quote

Essential Safety and Handling Guide for 2-
Mercapto-5-nitrobenzimidazole
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for handling 2-Mercapto-5-nitrobenzimidazole, including personal

protective equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 6325-91-3[1]

Molecular Formula C7H5N3O2S

Hazard Statements
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[1][2]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
When handling 2-Mercapto-5-nitrobenzimidazole, the following personal protective

equipment is required to minimize exposure and ensure safety.[1]
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Summary of Required PPE:

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[1]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required

when dusts are generated.

Operational Handling Plan
Adherence to a strict operational plan is crucial for the safe handling of this compound.

Step-by-Step Handling Procedure:

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood, to minimize inhalation of dust.[1] Ensure that eyewash stations and safety showers are

readily accessible.[1]

Donning PPE: Before handling the chemical, put on all required PPE as specified in the table

above.

Chemical Handling:

Avoid all direct contact with the substance.[1]

Do not breathe in the dust.[1]

Weigh and handle the solid material carefully to prevent the generation of dust.

After Handling:
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Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Remove contaminated clothing and wash it before reuse.

Do not eat, drink, or smoke in the work area.

Disposal Plan
Proper disposal of 2-Mercapto-5-nitrobenzimidazole and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste material in a suitable, labeled, and tightly closed container.

[1] Do not mix with other waste.

Container Disposal: Handle uncleaned, empty containers in the same manner as the product

itself.

Approved Disposal: Dispose of the chemical waste and containers at an approved waste

disposal plant in accordance with local, regional, and national regulations.[1] Do not empty

into drains or release into the environment.[3]
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Workflow for Safe Handling of 2-Mercapto-5-nitrobenzimidazole
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Caption: Safe handling workflow for 2-Mercapto-5-nitrobenzimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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